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Compound of Interest

Compound Name:
N-(2-Aminoethyl)stearamide

phosphate

CAS No.: 100021-81-6

Cat. No.: B022176

Get Quote

Technical Whitepaper: N-(2-Aminoethyl)stearamide Phosphate in Biomedical Research

Subtitle: A Functional Lipid Scaffold for Targeted Nanomedicine and Solid Lipid Nanoparticle

(SLN) Engineering

Executive Summary
N-(2-Aminoethyl)stearamide phosphate (CAS: 100021-81-6) represents a critical class of

functionalized lipids—specifically, cationic amino-lipids—that serve as modular scaffolds in drug

delivery systems. Unlike inert lipids (e.g., DSPC, Cholesterol) used solely for structural integrity,

this molecule possesses a reactive primary amine headgroup tethered to a hydrophobic stearyl

tail.

In the context of drug development, its primary utility lies in its dual function:

As a "Chemical Handle": The amine group allows for facile conjugation to targeting ligands

(e.g., antibodies, peptides, small molecules like Gambogic Acid), transforming standard

liposomes or Solid Lipid Nanoparticles (SLNs) into "active" targeting vectors.
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As a Cationic Surfactant: The phosphate salt form provides electrostatic stabilization and can

facilitate the complexation of anionic payloads (e.g., nucleic acids) in early-stage formulation

screening.

This guide details the physicochemical properties, synthesis protocols for ligand-lipid

conjugates, and formulation strategies for high-efficacy nanocarriers.[1]

Chemical Identity & Physicochemical Profile
The molecule consists of a C18 saturated fatty acid (stearic acid) amidated with

ethylenediamine. The "phosphate" designation typically refers to the salt form, which enhances

stability and water dispersibility compared to the free base.

Property Specification

Chemical Name N-(2-Aminoethyl)octadecanamide phosphate

Molecular Structure

Functional Group
Primary Amine (masked as ammonium salt),

Amide Linker

Hydrophobic Tail

Stearyl (C18:0) - High phase transition

temperature (

)

Solubility
Dispersible in hot water; Soluble in

Ethanol/Methanol (upon warming)

Role in LNPs
Functional Lipid / Cationic Helper Lipid / Ligand

Anchor

Expert Insight: The high melting point of the stearyl tail (>65°C) makes this lipid ideal for Solid

Lipid Nanoparticles (SLNs), where a solid core is required to control drug release kinetics,

rather than the fluid bilayer of a standard liposome.

Core Application: Synthesis of Ligand-Targeted
Lipids
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The most high-value application of N-(2-Aminoethyl)stearamide phosphate is its use as a

precursor for synthesizing Ligand-Lipid Conjugates. By reacting the primary amine with a

targeting moiety (e.g., Transferrin, Folate, or Gambogic Acid), researchers can create a

"homing" lipid that self-assembles into the nanoparticle surface.

Case Study: The SA-GA Conjugate (Stearic Acid-
Gambogic Acid)
Recent research (e.g., Ganugula et al., 2025) utilizes this lipid to conjugate Gambogic Acid

(GA), a xanthonoid that binds the Transferrin Receptor (TfR).[1][2][3] This enables oral delivery

of chemotherapeutics (like Paclitaxel) across the intestinal barrier via TfR-mediated

transcytosis.

Protocol: Conjugation Workflow
Note: This protocol assumes the use of the phosphate salt as the starting material.

Materials:

N-(2-Aminoethyl)stearamide phosphate (NAS-P)[4]

Target Ligand (with Carboxylic Acid group, e.g., Gambogic Acid)[1]

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-Hydroxysuccinimide)

Triethylamine (TEA) - Critical for desalting

Solvent: Anhydrous DMF or DMSO

Step-by-Step Methodology:

Salt Neutralization (Activation):

Dissolve NAS-P in anhydrous DMF.

Add 1.5 molar equivalents of TEA. Stir for 30 mins at Room Temperature (RT).
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Mechanism: TEA deprotonates the ammonium phosphate (

), liberating the reactive free amine (

).

Ligand Activation:

In a separate vessel, dissolve the Ligand (e.g., Gambogic Acid) in DMF.

Add EDC (1.2 eq) and NHS (1.2 eq). Stir for 1 hour at RT.

Mechanism: Formation of the semi-stable NHS-ester intermediate.

Conjugation:

Add the activated Ligand solution dropwise to the neutralized NAS solution.

Stir for 12–24 hours at RT under nitrogen atmosphere.

Purification:

Precipitate the reaction mixture in cold diethyl ether or water (depending on ligand

solubility).

Centrifuge (10,000 x g, 15 min) to collect the lipid-ligand conjugate.

Wash 3x with water to remove residual phosphate salts and urea byproducts.

Validation:

FTIR: Look for the disappearance of the amine N-H stretch and appearance of a new

Amide II band.

Mass Spec (ESI): Confirm the molecular weight shift corresponding to

.
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Formulation Strategy: Solid Lipid Nanoparticles
(SLNs)[1][2][3]
Once the functional lipid (or the raw cationic lipid) is prepared, it is incorporated into SLNs. The

Hot Homogenization Technique is the industry standard for stearyl-based lipids.

Visualizing the Assembly Process
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Solid Lipid
Nanoparticles

(Targeted/Cationic)

Click to download full resolution via product page

Figure 1: Hot Homogenization workflow for incorporating N-(2-Aminoethyl)stearamide into Solid

Lipid Nanoparticles. The lipid phase must be maintained above the melting point of the stearyl

tail (approx 69°C) during mixing.

Formulation Protocol
Melt Phase: Heat Stearic Acid (bulk lipid) and N-(2-Aminoethyl)stearamide (functional lipid,

5-10% w/w) to 75°C.

Drug Loading: Dissolve the hydrophobic drug (e.g., Paclitaxel) into the molten lipid melt.

Aqueous Phase: Heat a surfactant solution (e.g., 1% Poloxamer 188 or Tween 80) to 75°C.

Emulsification: Add the aqueous phase to the lipid phase under high-shear mixing (Ultra-

Turrax, 10,000 rpm, 5 min) to form a coarse pre-emulsion.

Homogenization: Pass the pre-emulsion through a High-Pressure Homogenizer (3 cycles @

500 bar, 3 cycles @ 1000 bar).

Solidification: Allow the nano-emulsion to cool to room temperature. The lipid core will

recrystallize, trapping the drug.
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Critical Quality Attribute (CQA) Check:

Zeta Potential: If using the raw phosphate salt, the SLN surface should be positive (+20 to

+40 mV). If using the Ligand-Conjugate, the charge may be neutral or negative depending

on the ligand.

Particle Size: Target <200 nm for intravenous or oral uptake.

Theoretical Application: Gene Delivery (RNA)
While tertiary amines (ionizable lipids) are preferred for mRNA vaccines, N-(2-
Aminoethyl)stearamide phosphate acts as a permanently cationic lipid (similar to DOTAP) or

a pH-sensitive lipid depending on the buffer.

Mechanism: The primary amine (

) is protonated at physiological pH.

Utility: It can electrostatically bind anionic DNA/RNA backbones.

Limitation: Primary amines can be more toxic than tertiary amines. It is recommended to use

this as a helper lipid (<5 mol%) to boost encapsulation efficiency, rather than the primary

delivery vehicle.

Safety & Handling
Storage: The phosphate salt is hygroscopic. Store at +4°C in a desiccator.

Cytotoxicity: Cationic lipids can disrupt cell membranes.

Recommendation: Perform an MTT assay on target cell lines (e.g., HEK293, Caco-2).

Typical

values for stearyl-amines are in the 10–50

range.

Sterilization: SLN suspensions containing this lipid should be sterile-filtered (0.22
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) before solidification if possible, or prepared aseptically, as autoclaving may hydrolyze the
amide bond or aggregate the lipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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